Cas no 139266-04-9 (3-Isoquinolinethiol)
3-Isoquinolinethiol structure
Product Name:3-Isoquinolinethiol
CAS No:139266-04-9
MF:C9H7NS
MW:161.223580598831
CID:1265144
Update Time:2024-08-03
3-Isoquinolinethiol Chemical and Physical Properties
Names and Identifiers
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- 3-Isoquinolinethiol
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- Inchi: 1S/C9H7NS/c11-9-5-7-3-1-2-4-8(7)6-10-9/h1-6H,(H,10,11)
- InChI Key: WRIZFUVYABPOLN-UHFFFAOYSA-N
- SMILES: C1C2=C(C=CC=C2)C=C(S)N=1
Computed Properties
- Exact Mass: 161.03001
Experimental Properties
- Density: 1.246±0.06 g/cm3(Predicted)
- Boiling Point: 320.7±15.0 °C(Predicted)
- PSA: 12.89
- pka: 1.44±0.30(Predicted)
3-Isoquinolinethiol Related Literature
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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